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Compound of Interest

Compound Name: C-178

Cat. No.: B1668179 Get Quote

Initial research indicates that "C-178" is not a unique chemical identifier. Multiple products are

referenced with this designation, each possessing distinct chemical compositions and,

consequently, requiring different disposal protocols. To provide accurate and essential safety

and logistical information for the proper disposal of "C-178," it is imperative to first identify the

specific chemical substance to which you are referring.

The term "C-178" has been associated with the following:

Build-It™ Light Cure - Core Material (SDS #178): A dental restorative material.

N-(tert-Butyl)-2-methylbut-3-yn-2-amine (CAS Number: 1118-17-8): A chemical intermediate.

RENCAST® 178-88 US: A cycloaliphatic diisocyanate prepolymer.

The disposal procedures for these substances will vary significantly based on their chemical

properties, associated hazards, and regulatory requirements.

To ensure the safe and proper handling of your chemical waste, please provide one of the

following:

The full chemical name

The Chemical Abstracts Service (CAS) number

The name of the product or the manufacturer
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The context of its use (e.g., specific research application or industry)

Upon receiving this clarification, a comprehensive guide on the proper disposal procedures for

the specific "C-178" substance will be provided, including all core requirements outlined in your

request.

To cite this document: BenchChem. [Clarification Required for C-178 Disposal Procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668179#c-178-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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